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Compound of Interest

Compound Name: Aurothiomalate

Cat. No.: B1210753 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
Sodium aurothiomalate, a gold-based compound, has a long history in the treatment of

rheumatoid arthritis. Its therapeutic efficacy is attributed to its diverse immunomodulatory and

anti-inflammatory effects. This technical guide provides an in-depth overview of the in-vitro

bioactivity of aurothiomalate, focusing on its cellular and molecular mechanisms of action. The

information presented herein is intended to serve as a comprehensive resource for researchers

and professionals involved in drug discovery and development.

Core Bioactivities and Quantitative Data
Aurothiomalate exerts its effects on a variety of immune cells and enzymatic targets. The

following tables summarize the available quantitative data on its in-vitro bioactivity.
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Target
Enzyme

Organism/T
issue
Source

Method Parameter Value Reference

β-

Glucuronidas

e

Bovine liver
Enzymatic

Assay

K1

(Equilibrium

Constant)

~4000 µM [1]

Acid

Phosphatase
Wheat germ

Enzymatic

Assay

K1

(Equilibrium

Constant)

Not explicitly

stated, but

inhibited by

NaAuTM

[1]

Note: Specific IC50 values for the inhibition of β-Glucuronidase and Acid Phosphatase by

sodium aurothiomalate were not available in the reviewed literature. The provided equilibrium

constant (K1) for β-Glucuronidase indicates a relatively low affinity of interaction.
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Cellular
Process

Cell Type Stimulus Assay Effect
Concentr
ation
Range

Referenc
e

Lymphocyt

e

Proliferatio

n

Rat

Lymphocyt

es

Mycoplasm

a pulmonis

mitogen

Not

Specified

Dose-

dependent

inhibition

10 to 150

µg/mL
[2]

T-Cell

Proliferatio

n

Human

Mononucle

ar Cells

Phytohaem

agglutinin

(PHA)

Not

Specified
Inhibition

≥ 2.0

µg/mL
[3]

Immunoglo

bulin

Secretion

Human

Lymphocyt

es

Pokeweed

Mitogen

(PWM)

Reverse

Hemolytic

Plaque

Forming

Cell (PFC)

Assay

Dose-

dependent

inhibition

Not

Specified

Interleukin-

1 (IL-1)

Production

Human

Monocytes

Lipopolysa

ccharide

(LPS)

Not

Specified

No effect

on IL-1

production

Up to 100

µg/mL
[3]

Interleukin-

1 (IL-1)

Production

Rabbit
Pyrogens

(in-vivo)

Lymphocyt

e Activating

Factor

Assay

No

suppressio

n of IL-1

production

Not

Specified
[4]

Key Signaling Pathways Affected by Aurothiomalate
Aurothiomalate has been shown to modulate key inflammatory signaling pathways, including

the NF-κB and IL-2 signaling pathways.

NF-κB Signaling Pathway
The Nuclear Factor-kappa B (NF-κB) pathway is a critical regulator of inflammatory responses.

Aurothiomalate has been identified as an inhibitor of this pathway.[5]
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Extracellular Cell Membrane

Cytoplasm

Nucleus

LPS TLR4 MyD88

IKK IkB
phosphorylates

NF-kB
releases

NF-kB
translocates

Aurothiomalate inhibits

Inflammatory Gene
Transcription

Extracellular Cell Membrane

Cytoplasm Nucleus

IL-2 IL-2 Receptor

JAKactivates STAT
phosphorylates

STAT

dimerizes and
translocates

Aurothiomalate
inhibits expression

T-cell Proliferation
Gene Expression
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Isolate PBMCs

Culture Cells in 96-well plate

Add Aurothiomalate (various concentrations)

Stimulate with PHA

Incubate for 72h

Pulse with [3H]-Thymidine

Incubate for 18h

Harvest Cells & Measure CPM

Analyze Data (% Inhibition)

 

Culture Macrophages in 96-well plate

Pre-treat with Aurothiomalate

Stimulate with LPS

Incubate for 24h

Collect Supernatant

Perform Griess Assay

Measure Absorbance at 540nm

Analyze Data (% Inhibition)
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Isolate PBMCs

Culture Cells in 24-well plate

Add Aurothiomalate

Stimulate with PWM

Incubate for 7 days

Perform Reverse Hemolytic PFC Assay

Count Plaques

Analyze Data (% Inhibition)

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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